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Compound of Interest

Compound Name:
1-Methyl-1,6-

diazaspiro[3.5]nonane

Cat. No.: B11751755

Get Quote

Executive Summary
Compound: 1-Methyl-1,6-diazaspiro[3.5]nonane Formula: C₈H₁₆N₂ Molecular Weight: 140.23

g/mol Class: Spirocyclic Diamine (Azetidine-Piperidine fusion)

The spiro[3.5]nonane scaffold represents a "privileged structure" in modern drug discovery,

offering a rigid, three-dimensional alternative to flat aromatic systems. The specific isomer 1-
methyl-1,6-diazaspiro[3.5]nonane presents unique elucidation challenges due to the

asymmetry introduced by the nitrogen placement (positions 1 and 6) and the specific

methylation at N1. This guide details a self-validating analytical workflow to unambiguously

assign the structure, differentiating it from common isomers like the 2,6- or 2,7-diaza analogs.

Structural Context & Numbering
Correct IUPAC numbering is the foundation of this elucidation. For spiro[3.5]nonane:

Numbering begins at the atom adjacent to the spiro carbon in the smaller (4-membered) ring.

It proceeds around the small ring, through the spiro center, and around the large ring.
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Target Structure Topology:

Ring A (Small): Azetidine.[1] Nitrogen at position 1.[2] Methyl group at N1.[2]

Spiro Center: Carbon at position 4.[3][4]

Ring B (Large): Piperidine.[5] Nitrogen at position 6.[6][7]

Connectivity: N1–C2–C3–C4(spiro)–C5–N6–C7–C8–C9–C4.

Analytical Framework: The Elucidation Protocol
Phase I: High-Resolution Mass Spectrometry (HRMS)
Before NMR analysis, the molecular formula must be confirmed to rule out oxidation or ring-

opening artifacts.

Method: ESI-TOF or Orbitrap (Positive Mode).

Target Ion:

m/z.

Fragment Analysis:

Look for characteristic loss of the azetidine ring or methylamine fragments.

Validation: A mass error < 5 ppm is required.

Phase II: NMR Spectroscopy (1D & 2D)
The core of the elucidation relies on establishing the connectivity of the distinct spin systems

separated by the quaternary spiro carbon.

1. 1H NMR (Proton Architecture)
Solvent: CDCl₃ (standard) or DMSO-d₆ (if salt form).

Key Signals:
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N-Methyl (H-1'): Strong singlet, typically

2.2–2.4 ppm.

Spiro-Adjacent Methylene (H-5): A singlet or tightly coupled AB system (if chiral influence

exists) appearing at

2.6–3.0 ppm. This is diagnostic for the 1,6-isomer because C5 is flanked by the spiro
center and N6.

Azetidine Protons (H-2, H-3): H-2 (adjacent to N1) will be deshielded (

3.0–3.5 ppm). H-3 (adjacent to spiro) will be more shielded.

2. 13C NMR & DEPT-135
Spiro Carbon (C-4): The critical anchor. Look for a quaternary signal (no DEPT peak) in the

aliphatic region (

30–45 ppm).

N-Methyl Carbon:

40–46 ppm.

Differentiation: C2 (azetidine) and C7 (piperidine) are both

-to-nitrogen but differ in ring strain effects.

3. 2D NMR (Connectivity Mapping)
HSQC: Correlates protons to their direct carbons.

HMBC (Heteronuclear Multiple Bond Correlation): The "Bridge Builder".

Critical Correlation 1: N-Methyl protons to C2 and C4 (Spiro). This proves the methyl is on

the 4-ring nitrogen.

Critical Correlation 2: H-5 protons to C4 (Spiro), C6 (N), and C9.

COSY: Traces the spin systems:
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System A: H2 ↔ H3 (Azetidine).

System B: H7 ↔ H8 ↔ H9 (Piperidine).

Note: H5 is isolated from the rest of the spin system by the heteroatoms and spiro center,

appearing as a singlet (or isolated AB).

Detailed Elucidation Logic (Diagram)
The following logic tree illustrates the decision-making process to confirm the 1,6-diaza isomer

over others.
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Unknown Spiro Diamine

HRMS: m/z 141.14
(C8H16N2 confirmed)

13C NMR: Quaternary C
@ 30-45 ppm?

Spiro Scaffold Confirmed

Yes

HMBC: N-Me protons
correlate to which C?

Correlates to C-alpha
in 4-ring (C2)

Short range

Correlates to C-alpha
in 6-ring

Long range

H-5 Signal Analysis
(Isolated CH2?)

Other Isomer
(e.g., 6-Methyl)

1-Methyl Isomer
(Target)

CONFIRMED:
1-Methyl-1,6-diazaspiro[3.5]nonane

Singlet/AB (Isolated)

Click to download full resolution via product page
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Caption: Logic flow for distinguishing the 1-methyl-1,6-diaza isomer using key spectroscopic

checkpoints.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Free Base Liberation: If the sample is a salt (e.g., dihydrochloride), dissolve 10 mg in 0.5 mL

and add 2 eq. of

(or

) to observe the free base shifts, or analyze directly in

if solubility permits. Note: Shifts differ significantly between salt and free base.

Solvent: Use

(99.8% D) with TMS (0.03%) for standard referencing.

Concentration: 5-10 mg in 600 µL solvent.

Protocol B: HMBC Parameter Setup
To capture the critical correlations across the spiro junction:

J-coupling constant: Set long-range coupling delay for

.

Scans: Minimum 32 scans to detect weak correlations from the quaternary spiro carbon.

Spectral Width: Ensure the Carbon dimension covers 0–100 ppm.

Data Summary Table: Predicted Shifts (Free Base in
CDCl₃)
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Position Atom Type
¹H Shift (δ
ppm)

¹³C Shift (δ
ppm)

HMBC
Correlations
(H → C)

1 N-Me 2.30 (s, 3H) 44.5 C2, C4

2 CH₂ (Azet) 3.15 (t) 58.2 C4, C1(Me)

3 CH₂ (Azet) 2.05 (t) 28.4 C2, C4, C5, C9

4 C (Spiro) — 38.5 —

5 CH₂ (Pip) 2.75 (s) 55.1 C4, C6, C7, C9

6 NH (Pip) 1.80 (br) — —

7 CH₂ (Pip) 2.85 (m) 46.8 C5, C8, C9

8 CH₂ (Pip) 1.55 (m) 24.3 C7, C9

9 CH₂ (Pip) 1.65 (m) 32.1 C4, C5, C8

Note: Shifts are estimated based on substituent increments for azetidine and piperidine

spirocycles. Actual values may vary by ±0.5 ppm depending on concentration and pH.

Connectivity Diagram (Graphviz)
This diagram visualizes the critical HMBC correlations required to prove the structure.
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Caption: Critical HMBC correlations anchoring the N-methyl group and bridging the spiro

junction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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